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Compound Name:
carboxylic acid

Cat. No.: B1427097

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Privileged Scaffold in
Modern Chemistry

6-(Trifluoromethyl)pyridazine-3-carboxylic acid, identified by its CAS Number 1192155-05-
7, is a heterocyclic building block of significant interest in the fields of medicinal chemistry and
agrochemical research.[1][2] Its structure marries the unique electronic properties of the
pyridazine ring with the potent influence of a trifluoromethyl group, creating a versatile scaffold
for the design of novel bioactive molecules. The pyridazine core, a six-membered aromatic ring
containing two adjacent nitrogen atoms, is recognized for its ability to engage in hydrogen
bonding and other non-covalent interactions, which are crucial for molecular recognition at
biological targets.[3] The trifluoromethyl group, a common bioisostere for a methyl group, can
enhance metabolic stability, binding affinity, and cell permeability of a molecule. This guide
provides a comprehensive overview of the synthesis, properties, and applications of 6-
(Trifluoromethyl)pyridazine-3-carboxylic acid, offering a technical resource for researchers
leveraging this compound in their scientific endeavors.

Chemical Identity and Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its
application in research and development. While extensive experimental data for 6-
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(Trifluoromethyl)pyridazine-3-carboxylic acid is not broadly published, a combination of
information from suppliers and predictive models provides a solid foundation for its use.

Property Value Source
CAS Number 1192155-05-7 [1]12]
Molecular Formula CeH3F3N20:2 [1112]14]
Molecular Weight 192.09 g/mol [1]
Predicted XlogP 0.6 [4]
Monoisotopic Mass 192.01466 Da [4]

Chemical Structure

The structural formula of 6-(Trifluoromethyl)pyridazine-3-carboxylic acid is presented below.
The trifluoromethyl group at the 6-position and the carboxylic acid at the 3-position are key
functional handles for synthetic modifications.

Caption: Chemical structure of 6-(Trifluoromethyl)pyridazine-3-carboxylic acid.

Synthesis and Derivatization

While a specific, detailed experimental protocol for the synthesis of 6-
(Trifluoromethyl)pyridazine-3-carboxylic acid is not readily available in peer-reviewed
literature, general methods for the preparation of related trifluoromethyl-substituted pyridines
and pyridazines can provide a strategic framework. A plausible synthetic approach can be
inferred from patent literature, which often involves the construction of the heterocyclic ring
from acyclic precursors bearing the trifluoromethyl group.

One such general approach involves the cyclocondensation of a trifluoromethyl-containing
building block. For instance, a patent for the preparation of 6-trifluoromethylpyridine-3-
carboxylic acid derivatives starts from 4,4,4-trifluoro-3-aminobutanoates.[5] A similar strategy
could potentially be adapted for the pyridazine analogue.

The carboxylic acid moiety of the title compound is a versatile functional group for further
synthetic transformations. Standard organic chemistry reactions can be employed to convert
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the carboxylic acid into a variety of other functional groups, such as esters, amides, and acid
chlorides, thereby enabling the generation of diverse chemical libraries for screening.

lllustrative Derivatization Workflow

The following workflow illustrates the potential for derivatization of 6-
(Trifluoromethyl)pyridazine-3-carboxylic acid, a critical step in structure-activity relationship
(SAR) studies.
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Caption: Potential synthetic derivatization pathways for 6-(Trifluoromethyl)pyridazine-3-
carboxylic acid.

Applications in Drug Discovery and Agrochemicals

The pyridazine scaffold is a "privileged" structure in medicinal chemistry, meaning itis a
recurring motif in biologically active compounds.[3] Pyridazine derivatives have demonstrated a
wide range of pharmacological activities, including anticancer, anti-inflammatory, and
antimicrobial properties. The introduction of a trifluoromethyl group can further enhance these
properties.

While specific drug development projects utilizing 6-(Trifluoromethyl)pyridazine-3-carboxylic
acid are not extensively documented in the public domain, its structural motifs are present in
various patented compounds. Its utility primarily lies as a key intermediate in the synthesis of

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1427097?utm_src=pdf-body
https://www.benchchem.com/product/b1427097?utm_src=pdf-body
https://www.benchchem.com/product/b1427097?utm_src=pdf-body-img
https://www.benchchem.com/product/b1427097?utm_src=pdf-body
https://www.benchchem.com/product/b1427097?utm_src=pdf-body
https://ouci.dntb.gov.ua/en/works/4MgvWeY9/
https://www.benchchem.com/product/b1427097?utm_src=pdf-body
https://www.benchchem.com/product/b1427097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

more complex molecules for biological screening. For example, the related compound, 3-
chloro-6-(trifluoromethyl)pyridazine, serves as a precursor for more elaborate structures.[6]

The general applications of trifluoromethyl-substituted pyridazines and pyridazines in medicinal
chemistry include their use in the development of:

» Kinase Inhibitors: The pyridazine ring can act as a hinge-binding motif in the ATP-binding
pocket of various kinases.

o GPCR Modulators: The polar nature of the pyridazine can be exploited for interactions with
G-protein coupled receptors.

» Enzyme Inhibitors: The scaffold can be decorated with functional groups to target the active
sites of various enzymes.

In the agrochemical sector, pyridazine derivatives are utilized in the development of herbicides
and insecticides. The trifluoromethyl group is known to enhance the efficacy of these agents.

Safety and Handling

As a laboratory chemical, 6-(Trifluoromethyl)pyridazine-3-carboxylic acid should be handled
with appropriate safety precautions. While a specific Material Safety Data Sheet (MSDS) for
this compound is not universally available, data from closely related analogues such as 3-
chloro-6-(trifluoromethyl)pyridazine can provide guidance on handling and safety measures.[6]

General Safety Recommendations:

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

e Ventilation: Handle in a well-ventilated area, preferably in a fume hood.
¢ Inhalation: Avoid inhaling dust or vapors.

o Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse
immediately with plenty of water.

o Storage: Store in a cool, dry place away from incompatible materials.
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Conclusion

6-(Trifluoromethyl)pyridazine-3-carboxylic acid is a valuable and versatile building block for
the synthesis of novel compounds in drug discovery and agrochemical research. Its unique
combination of a pyridazine core and a trifluoromethyl group offers a compelling starting point
for the design of molecules with enhanced biological activity and favorable physicochemical
properties. While further research is needed to fully elucidate its potential, this technical guide
provides a foundational understanding for scientists and researchers looking to incorporate this
promising scaffold into their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 6-(Trifluoromethyl)pyridazine-3-carboxylic Acid | 1192155-05-7 | SXB15505 [biosynth.com]
e 2. appchemical.com [appchemical.com]
o 3. Synthesis of a-(Trifluoromethyl)pyridazine Derivatives [ouci.dntb.gov.ua]

e 4. PubChemlLite - 6-(trifluoromethyl)pyridazine-3-carboxylic acid (C6H3F3N202)
[pubchemlite.lcsb.uni.lu]

o 5. EP2821398A1 - Method for preparation of 6-trifluoromethylpyridine-3-carboxylic acid
derivatives from 4,4,4-trifluoro-3-aminobutanoates - Google Patents [patents.google.com]

6. CAS Common Chemistry [commonchemistry.cas.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1427097?utm_src=pdf-body
https://www.benchchem.com/product/b1427097?utm_src=pdf-body
https://www.benchchem.com/product/b1427097?utm_src=pdf-body
https://www.benchchem.com/product/b1427097?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/SXB15505/1192155-05-7-6-trifluoromethylpyridazine-3-carbo
https://www.appchemical.com/products/1192155-05-7?cate_name=undefined&cate2_name=undefined&cate_id=undefined&cate2_id=undefined&pro_name=3-Pyridazinecarboxylic%20acid,%206-(trifluoromethyl)-&keyword=undefined
https://ouci.dntb.gov.ua/en/works/4MgvWeY9/
https://pubchemlite.lcsb.uni.lu/e/compound/58126820
https://pubchemlite.lcsb.uni.lu/e/compound/58126820
https://patents.google.com/patent/EP2821398A1/en
https://patents.google.com/patent/EP2821398A1/en
https://commonchemistry.cas.org/detail?cas_rn=258506-68-2&search=258506682
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to 6-
(Trifluoromethyl)pyridazine-3-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1427097#6-trifluoromethyl-pyridazine-3-
carboxylic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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